Cas no 113963-37-4 (4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(2S)-
• CAS No: 113963-37-4
• MF: C₂₃H₂₆O₁₀
• MW: 462.446547985077
• CID: 170891
• PubChem ID: 13963762
• Update Time: 2025-07-09

4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(2S)-
• (2S)-7,8-dimethoxy-2-phenyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (2S)-7,8-Dimethoxy-5b-D-glucopyranosyloxyflavanone
• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(S)-
• Andrographidin A
• Andrographidine A
• FS-8309
• 4H-1-BENZOPYRAN-4-ONE, 5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-7,8-DIMETHOXY-2-PHENYL-, (2S)-
• 113963-37-4
• 4H-1-Benzopyran-4-one, 5-(beta-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-, (2S)-
• CHEBI:186955
• UNII-KD098V596T
• AKOS040763589
• Q27282187
• KD098V596T
• (2S)-7,8-dimethoxy-2-phenyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3-dihydrochromen-4-one
• 7,8-dimethoxy-2-phenyl-5-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3-dihydrochromen-4-one
• 11363-37-4
• 7,8-dimethoxy-2-phenyl-5-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one

• Inchi： 1S/C23H26O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-7,9,13,16,18-20,23-24,26-28H,8,10H2,1-2H3/t13-,16+,18+,19-,20+,23+/m0/s1
• InChI Key： HTJQSWAVTHDBPX-PHKHNSMASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=C(C2=C1C(C[C@@H](C1C=CC=CC=1)O2)=O)OC)OC

Computed Properties

• Exact Mass: 462.15259702g/mol
• Monoisotopic Mass: 462.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on 4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-,(2S)-

Compound CAS No. 113963-37-4: 4H-1-Benzopyran-4-one, 5-(b-D-glucopyranosyloxy)-2,3-dihydro-7,8-dimethoxy-2-phenyl-, (2S)-

Compound CAS No. 113963-37-4, also known as 4H-1-Benzopyran-4-one, is a highly specialized organic compound with significant potential in the fields of pharmacology and natural product research. This compound is characterized by its complex molecular structure, which includes a benzopyranone skeleton with multiple functional groups. The presence of a b-D-glucopyranosyloxy group at position 5 and dimethoxy substituents at positions 7 and 8 further enhances its structural complexity and biological activity.

The compound's structure also features a phenyl group attached at position 2, which contributes to its aromaticity and potential for interaction with biological targets. The stereochemistry at position 2 is specified as (2S), indicating a specific spatial arrangement that may influence its pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of bioactive compounds, making this compound a promising candidate for further exploration in drug development.

Research into the synthesis of this compound has been driven by its potential applications in the pharmaceutical industry. Scientists have employed various synthetic strategies to construct the benzopyranone framework, including oxidative cyclization and enzymatic glycosylation. These methods have not only improved the yield and purity of the compound but also opened new avenues for the production of similar bioactive molecules.

The biological activity of CAS No. 113963-37-4 has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, this compound has shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In terms of pharmacokinetics, studies have revealed that the compound exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further research is needed to evaluate its bioavailability in humans and to optimize its pharmacokinetic properties for therapeutic use.

The application of advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, has significantly improved our understanding of this compound's structure and properties. These techniques have also facilitated the identification of minor impurities and degradation products during synthesis, ensuring the production of high-quality material for biological testing.

In conclusion, CAS No. 113963-37-4, or 4H-1-Benzopyran-4-one, represents a cutting-edge advancement in natural product chemistry with immense potential for therapeutic applications. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable asset in the development of novel drugs targeting inflammation, oxidative stress, and neurodegenerative diseases.